1-(4-Methylphenyl)-3-(2-methylpropyl)urea

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 1-(4-methylphenyl)-3-(2-methylpropyl)urea
• InChI: InChI=1S/C12H18N2O/c1-9(2)8-13-12(15)14-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3,(H2,13,14,15)
• InChI Key: KSPPBCMKVKJHSO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)NCC(C)C

Description

1-(4-Methylphenyl)-3-(2-methylpropyl)urea, also known as MP-273, is a chemical compound used in scientific research. It is a member of the urea family of compounds and is known for its potential use in the treatment of obesity and related disorders. The compound has been studied extensively in both in vitro and in vivo models, and has shown promising results in animal studies.

Scientific Research Applications

1-(4-Methylphenyl)-3-(2-methylpropyl)urea has been studied extensively in scientific research for its potential use in the treatment of obesity and related disorders. The compound has been shown to reduce food intake and body weight in animal models, and has been suggested as a potential treatment for conditions such as diabetes, metabolic syndrome, and cardiovascular disease. In addition, the compound has been studied for its potential use in cancer research, as it has been shown to inhibit the growth of certain cancer cell lines.

Mechanism of Action

The mechanism of action of 1-(4-Methylphenyl)-3-(2-methylpropyl)urea is not fully understood, but it is believed to work by inhibiting the uptake of certain neurotransmitters in the brain, including dopamine and norepinephrine. This leads to a reduction in appetite and food intake, as well as an increase in energy expenditure and fat oxidation.
Biochemical and Physiological Effects:
1-(4-Methylphenyl)-3-(2-methylpropyl)urea has been shown to have a number of biochemical and physiological effects in animal models. These include a reduction in food intake and body weight, an increase in energy expenditure and fat oxidation, and improvements in glucose metabolism and insulin sensitivity. In addition, the compound has been shown to have anti-inflammatory and antioxidant effects, and may have potential therapeutic applications in a number of disease states.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-Methylphenyl)-3-(2-methylpropyl)urea for lab experiments is its well-characterized mechanism of action and established effects on food intake and body weight. This makes it a useful tool for studying the neurobiology of appetite and energy balance. However, the compound has a relatively short half-life and may require frequent dosing in animal models. In addition, its potential use in humans is still under investigation, and more research is needed to establish its safety and efficacy.

Future Directions

There are a number of potential future directions for research on 1-(4-Methylphenyl)-3-(2-methylpropyl)urea. These include further investigation of its mechanism of action and effects on energy balance, as well as its potential use in the treatment of obesity and related disorders. In addition, the compound may have potential applications in cancer research, as well as in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to establish its safety and efficacy in humans, and to explore its potential therapeutic applications in a range of disease states.

Synthesis Methods

The synthesis of 1-(4-Methylphenyl)-3-(2-methylpropyl)urea involves the reaction of 4-methylphenylisocyanate with 2-methylpropylamine. The reaction is typically carried out in an anhydrous solvent such as dichloromethane or chloroform, and requires careful control of temperature and reaction conditions to achieve high yields. The final product is typically purified by recrystallization or column chromatography.